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Compound of Interest

Compound Name:
Methyl(2-methyl-3-

phenylpropyl)amine

CAS No.: 104178-02-1

Cat. No.: B3207422

Get Quote

Introduction & Pharmacological Context
Methyl(2-methyl-3-phenylpropyl)amine is a structural isomer of methamphetamine and a

homolog of phentermine.[1] Unlike its beta-phenethylamine counterparts (which predominantly

target monoamine transporters like DAT/NET), the gamma-phenylpropylamine backbone—

characterized by a three-carbon chain between the phenyl ring and the nitrogen—shifts affinity

profiles toward Sigma-1 receptors (

R) and modulatory sites on the NMDA receptor complex (specifically the polyamine site) [1].[1]

This structural class is frequently investigated in the development of:

Neuroprotective agents: Modulators of receptor-operated calcium channels.[1]

Cognitive enhancers: Ligands preventing excitotoxicity via NMDA antagonism.[1]

Analgesics: Non-opioid pain management via Sigma-1 modulation.[1]
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This guide provides standardized protocols for membrane preparation and radioligand binding

assays to determine the inhibition constant (

) of this ligand.[1]

Chemical Properties & Preparation
Property Specification

IUPAC Name N,2-Dimethyl-3-phenylpropan-1-amine

Molecular Weight 163.26 g/mol

Solubility
Soluble in DMSO (>10 mM), Ethanol.[1]

Sparingly soluble in water (unless HCl salt).[1]

Storage -20°C (Desiccated). Protect from light.[1]

Stock Solution
Prepare 10 mM stock in 100% DMSO. Dilute to

working concentrations in Assay Buffer.[1]

Experimental Protocols
Protocol A: Synaptosomal Membrane Preparation
Objective: Isolate high-quality synaptic membranes from rat forebrain for binding assays.

Reagents:

Sucrose Buffer: 0.32 M Sucrose, 10 mM HEPES, pH 7.4.[1]

Lysis Buffer: 5 mM Tris-HCl, 5 mM EDTA, pH 7.4.[1]

Wash Buffer: 50 mM Tris-HCl, pH 7.4.[1]

Workflow:

Dissection: Rapidly remove rat forebrain (cortex + hippocampus) on ice.[1]

Homogenization: Homogenize tissue in Sucrose Buffer (1:10 w/v) using a glass-Teflon

homogenizer (10 strokes, 800 rpm).
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Centrifugation 1: Centrifuge at 1,000 × g for 10 min at 4°C. Save the supernatant (S1).

Centrifugation 2: Centrifuge S1 at 20,000 × g for 20 min at 4°C. Discard supernatant; retain

pellet (P2 - crude synaptosomes).

Osmotic Shock: Resuspend P2 in ice-cold Lysis Buffer. Incubate on ice for 30 min to rupture

synaptosomes.

Final Wash: Centrifuge at 40,000 × g for 20 min. Resuspend pellet in Wash Buffer. Repeat

twice to remove endogenous polyamines.[1]

Storage: Resuspend final pellet in Wash Buffer (~2 mg protein/mL). Aliquot and store at

-80°C.

Protocol B: NMDA Receptor (Polyamine Site) Binding
Assay
Rationale: Gamma-phenylpropylamines often act as open-channel blockers or polyamine site

antagonists.[1] This assay uses [³H]Ifenprodil (targeting the GluN2B subunit polyamine site) or

[³H]Spermidine.[1]

Assay Conditions:

Radioligand: [³H]Ifenprodil (Specific Activity ~60 Ci/mmol).[1] Concentration: 2 nM.[1]

Non-Specific Binding (NSB): Defined by 10 µM Spermine or 10 µM (+)MK-801.[1]

Test Compound: Methyl(2-methyl-3-phenylpropyl)amine (10⁻⁹ M to 10⁻⁴ M).[1]

Step-by-Step Procedure:

Buffer Prep: 50 mM Tris-HCl (pH 7.4). Note: Avoid adding Glycine or Glutamate for Ifenprodil

binding unless studying state-dependency.[1]

Incubation: In a 96-well plate, combine:

25 µL Test Compound (or Vehicle).[1]
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25 µL [³H]Ifenprodil.

200 µL Membrane Suspension (50-100 µg protein).[1]

Equilibrium: Incubate for 120 minutes at 4°C (Ifenprodil binding is temperature sensitive).

Termination: Rapid filtration through GF/B filters pre-soaked in 0.1% Polyethylenimine (PEI)

using a cell harvester.

Wash: Wash filters 3x with 3 mL ice-cold buffer.

Counting: Add scintillation cocktail and count in a Liquid Scintillation Counter (LSC).

Protocol C: Sigma-1 Receptor ( R) Binding Assay
Rationale: The "phenyl-alkyl-amine" pharmacophore is a classic scaffold for Sigma receptors.

[1]

Assay Conditions:

Radioligand:Pentazocine (Specific Activity ~30-50 Ci/mmol).[1] Concentration: 3 nM.[1]

Non-Specific Binding (NSB): Defined by 10 µM Haloperidol.

Buffer: 50 mM Tris-HCl, pH 7.4.

Step-by-Step Procedure:

Incubation: Combine:

Test Compound (10⁻¹⁰ M to 10⁻⁵ M).[1]

Pentazocine.[1]

Membrane Suspension (Guinea pig brain or Rat liver usually preferred for high

density).[1]

Time/Temp: Incubate for 120 minutes at 37°C.
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Filtration: Filter through GF/B filters (pre-soaked in 0.5% PEI).

Analysis: Calculate

and convert to

using the Cheng-Prusoff equation.

Mechanistic Visualization
The following diagram illustrates the putative interaction sites of phenylpropylamines within the

NMDA receptor complex and the downstream calcium signaling pathway.
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Figure 1: Putative modulation of the NMDA receptor complex by phenylpropylamine

derivatives.[1] The ligand may act at the polyamine site (GluN2B subunit) or as a channel

blocker, regulating Calcium influx.[1]

Data Analysis & Interpretation
Calculating Ki Values
Convert the experimentally determined

to the inhibition constant (

) using the Cheng-Prusoff Equation: [1]

: Concentration of radioligand used (e.g., 2 nM).[1]

: Dissociation constant of the radioligand (determined via saturation binding, e.g., 1.5 nM for
[³H]Ifenprodil).[1]

Interpretation Guide
Ki Range Binding Affinity

Potential Physiological
Relevance

< 10 nM High Affinity
Likely primary therapeutic

target.[1]

10 - 100 nM Moderate Affinity

Significant modulation;

potential for drug development.

[1]

100 nM - 1 µM Low Affinity
Weak modulation; may require

structural optimization.

> 10 µM Non-Binder
Unlikely to be the primary

mechanism of action.[1]

Safety & Compliance
Chemical Handling: Methyl(2-methyl-3-phenylpropyl)amine is an amine derivative.[1][2]

Handle in a fume hood. Wear nitrile gloves and eye protection.[1]
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Radioactivity: All protocols involving ³H (Tritium) must be conducted in designated radiation

areas under institutional license.[1]

Waste Disposal: Liquid scintillation fluid must be disposed of as mixed hazardous waste

(chemical + radioactive).[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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